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Compound of Interest

Compound Name: 2-Amino-5-methylphenol

Cat. No.: B193566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of Schiff base derivatives of 2-Amino-5-methylphenol. The focus is on the synthesis of (E)-2-

((9-ethyl-9H-carbazol-3-yl)methyleneamino)-5-methylphenol, a compound noted for its potential

antibacterial properties.

Application Notes
2-Amino-5-methylphenol is a versatile starting material for the synthesis of a variety of

derivatives, particularly Schiff bases. These compounds, characterized by an azomethine (-

C=N-) group, are of significant interest in medicinal chemistry due to their broad spectrum of

biological activities. Derivatives of 2-Amino-5-methylphenol have been reported to exhibit

good antibacterial action.

The synthesis of these derivatives is typically achieved through a condensation reaction

between 2-Amino-5-methylphenol and a suitable aldehyde or ketone. The reaction is often

carried out in an alcohol solvent, such as ethanol or methanol, and can be catalyzed by the

addition of a small amount of acid. The resulting Schiff base can then be isolated and purified

using standard laboratory techniques.

The biological activity of these Schiff bases is often attributed to the imine group. It is proposed

that the nitrogen atom in the azomethine group can form hydrogen bonds with the active

centers of cellular constituents in microorganisms, thereby interfering with normal cellular
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processes. Furthermore, the lipophilicity of these compounds, enhanced by the presence of

aromatic rings, may allow them to penetrate the bacterial cell wall and disrupt its function.

Experimental Protocols
This section details the protocol for the synthesis of a representative Schiff base derivative of 2-
Amino-5-methylphenol.

Protocol 1: Synthesis of (E)-2-((9-ethyl-9H-carbazol-3-
yl)methyleneamino)-5-methylphenol
This protocol describes the synthesis of a Schiff base from 2-Amino-5-methylphenol and 9-

ethyl-9H-carbazole-3-carbaldehyde.

Materials:

2-Amino-5-methylphenol (C₇H₉NO, MW: 123.15 g/mol )

9-ethyl-9H-carbazole-3-carbaldehyde (C₁₅H₁₃NO, MW: 223.27 g/mol )

Absolute Ethanol (CH₃CH₂OH)

Glacial Acetic Acid (CH₃COOH)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating

Büchner funnel and filter paper

Standard laboratory glassware

Procedure:

In a 100 mL round-bottom flask, dissolve 1.23 g (10 mmol) of 2-Amino-5-methylphenol in
30 mL of absolute ethanol.
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To this solution, add 2.23 g (10 mmol) of 9-ethyl-9H-carbazole-3-carbaldehyde.

Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

Maintain the reflux for 5 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

A precipitate will form upon cooling. Collect the solid product by vacuum filtration using a

Büchner funnel.

Wash the collected solid with a small amount of cold ethanol to remove any unreacted

starting materials.

Dry the purified product in a vacuum oven at 60 °C for 4 hours.

The final product is (E)-2-((9-ethyl-9H-carbazol-3-yl)methyleneamino)-5-methylphenol.

Characterize the product using appropriate analytical techniques such as melting point, FT-

IR, ¹H NMR, and Mass Spectrometry.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of (E)-2-((9-ethyl-

9H-carbazol-3-yl)methyleneamino)-5-methylphenol.
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Parameter Value

Reactants

2-Amino-5-methylphenol 1.23 g (10 mmol)

9-ethyl-9H-carbazole-3-carbaldehyde 2.23 g (10 mmol)

Product

Molecular Formula C₂₂H₂₀N₂O

Molecular Weight 328.41 g/mol

Theoretical Yield 3.28 g

Reaction Conditions

Solvent Absolute Ethanol (30 mL)

Catalyst Glacial Acetic Acid (2-3 drops)

Reaction Time 5 hours

Reaction Temperature Reflux

Visualizations
The following diagrams illustrate the synthesis workflow and the proposed mechanism of

antibacterial action.
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Caption: Experimental workflow for the synthesis of the Schiff base derivative.
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Caption: Proposed mechanism of antibacterial action for Schiff base derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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